Cas no 1805592-34-0 (Methyl 2-bromo-5-cyano-3-formylbenzoate)

• Product Name: Methyl 2-bromo-5-cyano-3-formylbenzoate
• CAS No: 1805592-34-0
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4707019
• Update Time: 2023-08-15

Methyl 2-bromo-5-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-cyano-3-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)8-3-6(4-12)2-7(5-13)9(8)11/h2-3,5H,1H3
• InChI Key： GSARGKAAOCQXSZ-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2